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Compound of Interest

Compound Name:
Potassium

bis(trifluoromethanesulfonyl)imide

Cat. No.: B3030407 Get Quote

Potassium bis(trifluoromethanesulfonyl)imide, commonly abbreviated as KTFSI, is an

inorganic salt with the chemical formula C₂F₆KNO₄S₂. It is a white, crystalline powder at room

temperature, recognized for its high thermal stability and solubility in a variety of polar organic

solvents. These properties have made KTFSI a material of significant interest in advanced

research fields, particularly in materials science and electrochemistry.

Key applications driving its use include:

Potassium-Ion Batteries: KTFSI serves as a stable electrolytic salt in next-generation

potassium-ion batteries, valued for its high ionic conductivity and wide electrochemical

stability window.[1] Its use is being explored with various electrode materials, including

metallic potassium anodes and dual-graphite systems.[1]

Lewis Acid Catalysis: It is employed as a Lewis acid to facilitate chemical reactions, such as

enhancing the low-temperature radical polymerization of N,N-dimethylacrylamide.[2]

Given its increasing prevalence in laboratories, a comprehensive understanding of its hazard

profile and the implementation of rigorous safety protocols are paramount for protecting

researchers and ensuring experimental integrity. This guide provides a detailed examination of

the safety data for KTFSI and outlines the essential precautions for its handling, storage, and

disposal.
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Section 1: Hazard Identification and Classification
KTFSI is classified as a hazardous chemical that poses significant risks upon improper

handling.[3] The primary danger is its corrosive nature, capable of causing severe damage to

skin, eyes, and mucous membranes.[3][4] All personnel must be familiar with its hazard

classification under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

GHS Classification Summary
Hazard Class Category

Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

Category 1B

H314: Causes

severe skin

burns and eye

damage.[4][5]

alt text Danger

Serious Eye

Damage/Irritation
Category 1

H318: Causes

serious eye

damage.[4]

(Same as above) Danger

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

May cause

respiratory

irritation.

alt text Warning

Data compiled from multiple safety data sheets.[3][4][6]

The causality behind this classification lies in the chemical's ability to react with moisture on

biological tissues, leading to a corrosive effect that can destroy living tissue on contact. The

"Danger" signal word indicates that this is a high-hazard material requiring stringent control

measures.[4][6]

Section 2: Health Effects and Toxicological
Information
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While specific toxicological studies on KTFSI are not as extensive as for more common

reagents, the available data from safety data sheets and analogous compounds like Lithium

Bis(trifluoromethanesulfonyl)imide (LiTFSI) underscore the need for caution.[3][7] The primary

health risks are associated with direct contact and inhalation.

Skin Contact: Causes severe chemical burns.[4][6] Prompt and thorough decontamination is

critical to mitigate the extent of tissue damage.

Eye Contact: Poses a risk of serious, irreversible eye damage.[3][4] The corrosive nature of

the compound can rapidly damage the cornea. Immediate and prolonged rinsing is essential.

Inhalation: Inhaling the dust can lead to severe irritation and burns of the respiratory system.

[3] All handling of the powder form must be performed in a way that prevents aerosolization.

Ingestion: If swallowed, KTFSI can cause severe burns to the mouth, throat, and stomach.[3]

Ingestion is a medical emergency requiring immediate attention. Do NOT induce vomiting.[3]

[4][6]

While KTFSI itself is not classified as a persistent, bioaccumulative, and toxic (PBT) substance,

related compounds in the per- and polyfluoroalkyl substances (PFAS) family, such as LiTFSI,

have been shown to induce cytotoxicity, oxidative stress, and apoptosis in human cell lines,

suggesting that exposure should be minimized as a general principle.[4][7]

Section 3: Safe Handling and Engineering Controls
A proactive approach to safety, prioritizing the elimination and control of hazards at the source,

is fundamental. The "Hierarchy of Controls" is the established framework for implementing

effective safety measures.
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Hierarchy of Controls for KTFSI

Personal Protective Equipment (PPE)
(Last line of defense)

Administrative Controls
(SOPs, Training, Labeling)

Engineering Controls
(Fume Hood, Ventilation)

Substitution
(Use a less hazardous chemical)

Elimination
(Remove the hazard)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety strategies from most to least effective.

Engineering Controls (First Line of Defense)
Ventilation: Always handle KTFSI powder within a certified chemical fume hood to prevent

inhalation of dust.[3] The fume hood sash should be kept as low as possible.

Contained Systems: For larger quantities or repetitive tasks, consider using a glove box,

especially one with an inert atmosphere, which also protects the hygroscopic material from

moisture.[1]
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Step-by-Step Protocol for Safe Weighing and Handling
Preparation: Don all required Personal Protective Equipment (PPE) as described in Section

4 before entering the designated handling area. Ensure the chemical fume hood is

operational and the work surface is clean and decontaminated.

Staging: Place a plastic-backed absorbent liner on the work surface to contain any minor

spills. Gather all necessary equipment (spatulas, weigh boats, containers) inside the hood.

Dispensing: Carefully open the KTFSI container inside the fume hood. Use a clean, dry

spatula to transfer the desired amount of powder to a weigh boat. Avoid any actions that

could generate dust, such as dropping or rapid scooping.

Sealing: Immediately and securely close the main KTFSI container.[6] Due to its hygroscopic

nature, minimizing its exposure to ambient air is critical for both safety and product integrity.

[1]

Cleanup: After transferring the chemical, gently wipe the spatula and any contaminated

surfaces with a damp cloth or towel inside the fume hood. Dispose of the weigh boat and

liner as contaminated solid waste.

Post-Handling: Wash hands and forearms thoroughly with soap and water after exiting the

lab area.

Section 4: Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical hazard and must be used in

conjunction with engineering controls.[8] Selection of appropriate PPE is mandatory for all

personnel handling KTFSI.
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Body Part Required PPE
Rationale and
Specifications

Eyes/Face Safety Goggles & Face Shield

Standard safety glasses are

insufficient. Chemical splash

goggles that form a seal

around the eyes are required.

A full-face shield must be worn

over the goggles when

handling larger quantities or

when there is a significant

splash risk.[5] This provides

protection against the severe

eye damage hazard (H318).[4]

Hands Chemical-Resistant Gloves

Wear nitrile or neoprene

gloves. Always check for tears

or holes before use. Use a

"two-glove" or double-gloving

method for added protection.

[9] Contaminated gloves

should be removed and

disposed of immediately,

followed by hand washing.

Body Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved

lab coat is required. For tasks

with a high risk of spills, a

chemically resistant apron

should be worn over the lab

coat.[6]

Respiratory Air-Purifying Respirator (if

needed)

While a fume hood is the

primary control, if engineering

controls are not feasible or fail,

a NIOSH-approved air-

purifying respirator with

appropriate cartridges for acid
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gases and particulates may be

necessary.[10]

Section 5: Storage and Disposal
Proper storage and disposal are critical phases of the chemical lifecycle that are essential for

long-term laboratory safety.

Storage Protocols
Location: Store KTFSI in a cool, dry, well-ventilated area away from incompatible materials.

[6][11]

Container: Keep the container tightly sealed to prevent contact with moisture, as the material

is hygroscopic.[1][6] Storing inside a desiccator is a recommended best practice.

Security: Containers should be stored in a locked cabinet or an area with restricted access to

authorized personnel only.[6]

Waste Disposal
Characterization: All waste containing KTFSI (e.g., contaminated gloves, weigh boats, paper

towels, excess chemical) must be treated as hazardous waste.

Collection: Collect waste in designated, clearly labeled, and sealed hazardous waste

containers. Do not mix KTFSI waste with other incompatible waste streams.

Disposal: Dispose of contents and containers in accordance with all local, state, and federal

regulations, typically via an approved waste disposal plant or licensed contractor.[5] Do not

dispose of KTFSI down the drain or in regular trash.[3]

Section 6: Emergency Procedures
Immediate and correct response to an emergency can significantly reduce the severity of an

injury or environmental impact.

Caption: A workflow for responding to spills or personnel exposure involving KTFSI.
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First-Aid Measures
Inhalation: Immediately remove the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration (do not use mouth-to-mouth if the substance was ingested or

inhaled). Call a physician or poison control center immediately.[3][4]

Skin Contact: Take off immediately all contaminated clothing.[4] Rinse the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3] Remove contact lenses if present and easy to do so. Continue rinsing. Call a

physician immediately.[4]

Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting.[6] Drink plenty of

water. Never give anything by mouth to an unconscious person. Seek immediate medical

assistance.[3]

Fire and Spill Response
Fire Fighting: In case of a fire, use CO₂, dry chemical, dry sand, or alcohol-resistant foam.[3]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear,

as thermal decomposition can release hazardous gases like carbon oxides, nitrogen oxides,

sulfur oxides, and hydrogen fluoride.[3]

Spill Cleanup: For small spills, wear full PPE, sweep up the solid material carefully to avoid

creating dust, and place it into a suitable, labeled container for disposal.[3] For large spills,

evacuate the area and contact your institution's environmental health and safety (EHS)

department. Do not allow the material to enter the groundwater system.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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